Cas no 61561-58-8 (1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)-)

1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)- structure
61561-58-8 structure
Product Name:1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)-
CAS No:61561-58-8
MF:C16H16O
MW:224.297644615173
CID:474803
PubChem ID:15621193
Update Time:2025-04-19

1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)-
    • 1-(3-methylphenyl)-2,3-dihydroinden-1-ol
    • 1-(3-Methylphenyl)-2,3-dihydro-1H-inden-1-ol
    • DTXSID90575914
    • 61561-58-8
    • Inchi: 1S/C16H16O/c1-12-5-4-7-14(11-12)16(17)10-9-13-6-2-3-8-15(13)16/h2-8,11,17H,9-10H2,1H3
    • InChI Key: UBSVEULBNZGFPF-UHFFFAOYSA-N
    • SMILES: OC1(C2C=CC=C(C)C=2)C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 224.12018
  • Monoisotopic Mass: 224.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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